Cas no 1096074-57-5 ([(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate)

• Product Name: [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
• CAS No: 1096074-57-5
• MF: C₁₈H₁₄Cl₂N₂O₃S
• MW: 409.286361217499
• CID: 5912025
• PubChem ID: 31393130
• Update Time: 2025-10-29

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• [2-[N-(cyanomethyl)anilino]-2-oxoethyl] 2-(2,5-dichlorophenyl)sulfanylacetate
• Z18340969
• 1096074-57-5
• EN300-26680499
• [(cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
• AKOS033610001
• [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate

• Inchi： 1S/C18H14Cl2N2O3S/c19-13-6-7-15(20)16(10-13)26-12-18(24)25-11-17(23)22(9-8-21)14-4-2-1-3-5-14/h1-7,10H,9,11-12H2
• InChI Key： KPVKJHUJYGCOFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SCC(=O)OCC(N(CC#N)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 408.0102189g/mol
• Monoisotopic Mass: 408.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides